4-{[benzyl(methyl)amino]methyl}-3-hydroxy-6H-benzo[c]chromen-6-one

• IUPAC Name: 4-[[benzyl(methyl)amino]methyl]-3-hydroxybenzo[c]chromen-6-one
• InChI: InChI=1S/C22H19NO3/c1-23(13-15-7-3-2-4-8-15)14-19-20(24)12-11-17-16-9-5-6-10-18(16)22(25)26-21(17)19/h2-12,24H,13-14H2,1H3
• InChI Key: DHRWAOWKWHHROR-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)CC2=C(C=CC3=C2OC(=O)C4=CC=CC=C34)O
• Molecular Formula: C22H19NO3
• Molecular Weight: 345.4 g/mol

Description

4-{[benzyl(methyl)amino]methyl}-3-hydroxy-6H-benzo[c]chromen-6-one, also known as BMBC, is a synthetic compound that belongs to the class of chromenone derivatives. It has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegenerative disorders.

Mechanism of Action

The mechanism of action of 4-{[benzyl(methyl)amino]methyl}-3-hydroxy-6H-benzo[c]chromen-6-one is not fully understood, but it is believed to act through multiple pathways. It has been shown to inhibit the activity of various enzymes such as topoisomerase II and phosphodiesterase 4, which are involved in cancer cell growth and inflammation, respectively. 4-{[benzyl(methyl)amino]methyl}-3-hydroxy-6H-benzo[c]chromen-6-one has also been found to modulate the expression of various genes and proteins involved in cell cycle regulation, apoptosis, and inflammation.
Biochemical and Physiological Effects:
4-{[benzyl(methyl)amino]methyl}-3-hydroxy-6H-benzo[c]chromen-6-one has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells and reduce the production of pro-inflammatory cytokines. 4-{[benzyl(methyl)amino]methyl}-3-hydroxy-6H-benzo[c]chromen-6-one has also been found to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease. Additionally, it has been shown to have antioxidant properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

4-{[benzyl(methyl)amino]methyl}-3-hydroxy-6H-benzo[c]chromen-6-one has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been extensively studied for its potential therapeutic applications. However, there are also some limitations to using 4-{[benzyl(methyl)amino]methyl}-3-hydroxy-6H-benzo[c]chromen-6-one in lab experiments. It has poor solubility in water, which may limit its bioavailability and effectiveness. Additionally, it has not been extensively studied in human clinical trials, so its safety and efficacy in humans are not well understood.

Future Directions

There are several future directions for the study of 4-{[benzyl(methyl)amino]methyl}-3-hydroxy-6H-benzo[c]chromen-6-one. One area of research is to further investigate its potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegenerative disorders. Additionally, more research is needed to understand the mechanism of action of 4-{[benzyl(methyl)amino]methyl}-3-hydroxy-6H-benzo[c]chromen-6-one and its effects on gene expression and protein modulation. Further studies are also needed to investigate the safety and efficacy of 4-{[benzyl(methyl)amino]methyl}-3-hydroxy-6H-benzo[c]chromen-6-one in human clinical trials. Finally, there is a need for the development of more effective formulations of 4-{[benzyl(methyl)amino]methyl}-3-hydroxy-6H-benzo[c]chromen-6-one that can improve its solubility and bioavailability.

Synthesis Methods

4-{[benzyl(methyl)amino]methyl}-3-hydroxy-6H-benzo[c]chromen-6-one can be synthesized through a multistep reaction process involving the condensation of 4-hydroxycoumarin and benzyl(methyl)amine, followed by cyclization with paraformaldehyde and acidic conditions. The final product is obtained after purification by column chromatography and recrystallization.

Scientific Research Applications

4-{[benzyl(methyl)amino]methyl}-3-hydroxy-6H-benzo[c]chromen-6-one has been studied extensively for its potential therapeutic applications in various diseases. It has been shown to possess anti-cancer properties by inhibiting the growth and proliferation of cancer cells. 4-{[benzyl(methyl)amino]methyl}-3-hydroxy-6H-benzo[c]chromen-6-one has also been found to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. Additionally, it has been studied for its neuroprotective effects in various neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.